Cas no 438231-93-7 (2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 438231-93-7
• MF: C₂₁H₂₁NO₃
• MW: 335.396345853806
• MDL: MFCD03420042
• CID: 3111310
• PubChem ID: 4343081
• Update Time: 2025-05-25

2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Butoxy-phenyl)-8-methyl-quinoline-4-carboxylic acid
• 438231-93-7
• ALBB-000530
• H20923
• CS-0317783
• 2-(4-BUTOXYPHENYL)-8-METHYLQUINOLINE-4-CARBOXYLICACID
• 2-(4-butoxyphenyl)-8-methyl-4-quinolinecarboxylic acid
• AKOS002672298
• 2-(4-butoxyphenyl)-8-methylquinoline-4-carboxylic acid
• VS-06260
• AK-968/41924641
• BBL017540
• STK449549
• MFCD03420042
• SB72249
• 2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid

• MDL： MFCD03420042
• Inchi： 1S/C21H21NO3/c1-3-4-12-25-16-10-8-15(9-11-16)19-13-18(21(23)24)17-7-5-6-14(2)20(17)22-19/h5-11,13H,3-4,12H2,1-2H3,(H,23,24)
• InChI Key： QYGHYEZHBOFPSM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1=CC(C(=O)O)=C2C=CC=C(C)C2=N1)CCCC

Computed Properties

• Exact Mass: 335.15214353Da
• Monoisotopic Mass: 335.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid

2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid: A Comprehensive Overview

2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid, identified by the CAS number 438231-93-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse applications in drug discovery, material science, and synthetic chemistry. The structure of this compound is characterized by a quinoline ring system with specific substituents: a 4-butoxyphenyl group at the 2-position and a methyl group at the 8-position, along with a carboxylic acid moiety at the 4-position.

The synthesis of 2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid involves multi-step organic reactions, often employing strategies such as Suzuki coupling, Friedel-Crafts alkylation, or nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

The unique structure of this compound endows it with intriguing chemical properties. The presence of the 4-butoxyphenyl group introduces electron-donating effects, which can influence the electronic properties of the quinoline ring. This makes the compound potentially useful in applications requiring specific electronic characteristics, such as in organic electronics or as a precursor for advanced materials. Additionally, the carboxylic acid group provides opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

In recent years, there has been growing interest in exploring the biological activities of 2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid. Studies have indicated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Preclinical research has shown that it can modulate key cellular pathways involved in inflammation and oxidative stress, suggesting its potential utility in treating conditions such as neurodegenerative diseases or cardiovascular disorders.

The application of computational chemistry techniques has significantly enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling tools have been employed to predict its binding affinity to various biological targets, providing valuable insights into its pharmacokinetic profiles and toxicity potential. These computational studies have also facilitated the design of more potent derivatives by optimizing key structural features.

From an environmental perspective, understanding the fate and transport of 2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid in natural systems is crucial for assessing its ecological impact. Recent studies have focused on its degradation pathways under different environmental conditions, revealing that microbial activity plays a significant role in its biodegradation. This information is essential for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 2-(4-Butoxyphenyl)-8-methylquinoline-4-carboxylic acid represents a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, combined with advancements in synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.